Cas no 3049-07-8 (pentaphenylbismuth)

pentaphenylbismuth structure
pentaphenylbismuth structure
Product Name:pentaphenylbismuth
CAS No:3049-07-8
MF:C30H25Bi
MW:594.499885320663
CID:1446225
PubChem ID:11284798
Update Time:2025-04-20

pentaphenylbismuth Chemical and Physical Properties

Names and Identifiers

    • pentaphenylbismuth
    • -
    • pentaphenylbismuthorane;Pentaphenyl-wismut;Bismuth,pentaphenyl;pentaphenyl bismuth;
    • 3049-07-8
    • DTXSID90461121
    • pentaphenyl-lambda5-bismuthane
    • Q18651484
    • pentaphenyl bismuth
    • Bismuth, pentaphenyl-
    • Inchi: 1S/5C6H5.Bi/c5*1-2-4-6-5-3-1;/h5*1-5H;
    • InChI Key: QDMQUFOAICUUAW-UHFFFAOYSA-N
    • SMILES: [Bi](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 594.17600
  • Monoisotopic Mass: 594.17602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 7.43400
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